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Compound of Interest

Compound Name: ABBV-467

Cat. No.: B15583252 Get Quote

Disclaimer: This document provides general guidance on the proper disposal of a potent,

investigational chemical compound based on established best practices for laboratory safety

and hazardous waste management. A specific, official Safety Data Sheet (SDS) for ABBV-467
was not publicly available at the time of this writing. Researchers, scientists, and drug

development professionals must obtain and meticulously follow the specific instructions

provided in the official SDS from the manufacturer or supplier before handling or disposing of

ABBV-467.

The proper management and disposal of investigational pharmaceutical compounds like

ABBV-467, a selective MCL-1 inhibitor, are critical for ensuring personnel safety and

environmental protection. All disposal procedures must comply with local, state, and federal

regulations.

Pre-Disposal and Handling Protocol
Before any disposal procedures are initiated, it is imperative to have a comprehensive

understanding of the compound's properties as outlined in its Safety Data Sheet (SDS). The

SDS will provide critical information regarding toxicity, reactivity, and necessary personal

protective equipment (PPE).

General Handling Precautions for Potent Compounds:

Engineering Controls: All handling of ABBV-467, including weighing and solution

preparation, should be conducted in a certified chemical fume hood or other appropriate
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ventilated enclosure.

Personal Protective Equipment (PPE): At a minimum, standard laboratory PPE, including a

lab coat, safety glasses, and chemical-resistant gloves, is required. The SDS may specify

additional PPE.

Spill Management: A spill kit appropriate for potent powder and solvent-based solutions

should be readily available. Procedures for managing spills should be clearly defined in the

laboratory's standard operating procedures (SOPs).

Step-by-Step Disposal Procedure for ABBV-467
Waste
The disposal of investigational compounds falls under the stringent regulations for hazardous

pharmaceutical waste. Any materials that have come into contact with ABBV-467 are

considered contaminated and must be disposed of accordingly.

Waste Characterization and Segregation:

Based on its nature as a potent investigational drug, ABBV-467 waste should be

presumed hazardous. The specific hazardous waste codes (e.g., P-listed or U-listed)

under the Resource Conservation and Recovery Act (RCRA) should be determined from

the SDS or through analytical testing if necessary.[1]

Segregate ABBV-467 waste from other laboratory waste streams. Do not mix with non-

hazardous or biohazardous waste unless explicitly permitted by your institution's

Environmental Health and Safety (EHS) department.

Incompatible chemicals must be kept separate to prevent dangerous reactions.[1]

Containerization and Labeling:

Solid Waste: Collect all contaminated solid waste, including unused compound,

contaminated PPE (gloves, wipes, bench paper), and labware (vials, pipette tips), in a

dedicated, sealable, and clearly labeled hazardous waste container.
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Liquid Waste: Collect contaminated liquid waste, such as unused stock solutions or

experimental media, in a separate, leak-proof, and shatter-resistant container.

Labeling: All waste containers must be labeled with the words "Hazardous Waste," the full

chemical name ("ABBV-467"), and a clear description of the contents (e.g., "Solid waste

with ABBV-467" or "Aqueous waste with ABBV-467"). Follow your institution's specific

labeling requirements.

Storage of Hazardous Waste:

Store waste containers in a designated satellite accumulation area within the laboratory.

Ensure containers are sealed at all times, except when adding waste.

The storage area should be secure and have secondary containment to capture any

potential leaks.[1]

Final Disposal:

Do Not Dispose Down the Drain or in Regular Trash: Disposal of hazardous

pharmaceutical waste into the sanitary sewer or municipal trash is strictly prohibited by the

EPA.[1]

Professional Disposal Service: The final disposal of ABBV-467 waste must be handled by

a licensed hazardous waste disposal contractor.[2] Your institution's EHS department will

coordinate the pickup and transport of the waste to a permitted treatment, storage, and

disposal facility (TSDF).

Incineration: High-temperature incineration is the most common and required method for

destroying potent pharmaceutical compounds to prevent their release into the

environment.[3]

Regulatory Framework for Pharmaceutical Waste
The disposal of laboratory and pharmaceutical waste is governed by several key regulations

and agencies. Adherence to these guidelines is mandatory.
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Regulatory Body Key Regulation/Role
Relevance to ABBV-467

Disposal

Environmental Protection

Agency (EPA)

Resource Conservation and

Recovery Act (RCRA)

Sets the federal standards for

the management and disposal

of hazardous wastes, including

many pharmaceuticals.[1][3]

State Environmental Agencies
State-Specific Hazardous

Waste Regulations

Individual states may have

more stringent requirements

for pharmaceutical waste

disposal than federal

regulations.

Occupational Safety and

Health Administration (OSHA)

Hazard Communication

Standard

Mandates that employers

inform employees about

chemical hazards through

SDSs, labels, and training.

Department of Transportation

(DOT)

Hazardous Materials

Regulations

Governs the safe packaging,

labeling, and transportation of

hazardous waste from the

laboratory to the disposal

facility.[2]

Experimental Workflow for Safe Disposal
The following diagram illustrates the logical workflow for the proper handling and disposal of an

investigational compound like ABBV-467.
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Caption: Logical workflow for the safe disposal of ABBV-467.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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